4-((4-chlorophenyl)sulfonyl)-N-(6-nitrobenzo[d]thiazol-2-yl)butanamide

• IUPAC Name: 4-(4-chlorophenyl)sulfonyl-N-(6-nitro-1,3-benzothiazol-2-yl)butanamide
• InChI: InChI=1S/C17H14ClN3O5S2/c18-11-3-6-13(7-4-11)28(25,26)9-1-2-16(22)20-17-19-14-8-5-12(21(23)24)10-15(14)27-17/h3-8,10H,1-2,9H2,(H,19,20,22)
• InChI Key: DMVVLCWJLVVVTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)CCCC(=O)NC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C17H14ClN3O5S2
• Molecular Weight: 439.9 g/mol

Description

4-((4-chlorophenyl)sulfonyl)-N-(6-nitrobenzo[d]thiazol-2-yl)butanamide, also known as Compound 1, is a chemical compound that has been studied for its potential application in the field of medicinal chemistry. This compound has been synthesized using various methods and has been found to exhibit promising biochemical and physiological effects that could be utilized in scientific research.

Scientific Research Applications

Synthesis and Material Applications

Research on similar sulfonamide derivatives has led to the development of thermally stable polymers and copolymers with potential applications in materials science. For instance, aromatic poly(imide amide benzimidazole) copolymers synthesized using related sulfonamide chemistry exhibited high thermal stability, with applications in high-performance materials due to their amorphous nature and solubility in specific solvents. These copolymers displayed glass-transition temperatures between 270–322°C and weight-loss temperatures in the range of 460–541°C under nitrogen, suggesting their potential in environments requiring material stability at high temperatures (Wang & Wu, 2003).

Anticancer Research

Sulfonamide derivatives, sharing a core structural motif with 4-((4-chlorophenyl)sulfonyl)-N-(6-nitrobenzo[d]thiazol-2-yl)butanamide, have been explored for their pro-apoptotic effects in cancer cells. These compounds have been shown to activate p38/ERK phosphorylation pathways, leading to significant reductions in cell proliferation and induction of pro-apoptotic genes in various cancer cell lines, including hepatocellular, breast, and colon cancers. This suggests a promising avenue for anticancer drug development utilizing sulfonamide chemistry (Cumaoğlu et al., 2015).

Antiviral Research

In the realm of antiviral research, sulfonamide-based compounds, akin to 4-((4-chlorophenyl)sulfonyl)-N-(6-nitrobenzo[d]thiazol-2-yl)butanamide, have been synthesized and tested for their efficacy against viruses such as the tobacco mosaic virus. Certain derivatives demonstrated notable antiviral activity, highlighting the potential of sulfonamide compounds in developing new antiviral drugs (Chen et al., 2010).